Cas no 76016-77-8 (N,N'-dimethyl(benzylsulfanyl)methanimidamide)

• Product Name: N,N'-dimethyl(benzylsulfanyl)methanimidamide
• CAS No: 76016-77-8
• MF: C₁₀H₁₄N₂S
• MW: 194.296560764313
• MDL: MFCD20543072
• CID: 4175561
• Update Time: 2026-04-15

N,N'-dimethyl(benzylsulfanyl)methanimidamide Chemical and Physical Properties

Names and Identifiers

• Carbamimidothioic acid, N,N'-dimethyl-, phenylmethyl ester
• N,N'-dimethyl(benzylsulfanyl)methanimidamide

• MDL： MFCD20543072

Additional information on N,N'-dimethyl(benzylsulfanyl)methanimidamide

Comprehensive Overview of N,N'-dimethyl(benzylsulfanyl)methanimidamide (CAS No. 76016-77-8): Properties, Applications, and Industry Insights

N,N'-dimethyl(benzylsulfanyl)methanimidamide (CAS No. 76016-77-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. This compound, often referred to by its systematic name or CAS registry number, features a benzylsulfanyl group linked to a methanimidamide core, which is further substituted with N,N'-dimethyl functional groups. Its chemical versatility makes it a valuable intermediate in synthetic chemistry, particularly in the development of bioactive molecules.

In recent years, the demand for N,N'-dimethyl(benzylsulfanyl)methanimidamide has surged, driven by its potential applications in drug discovery and crop protection formulations. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are pivotal in designing antimicrobial agents and enzyme inhibitors. The compound’s CAS No. 76016-77-8 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing industrial relevance.

One of the key trends in 2024 is the integration of AI-driven molecular design with traditional synthetic approaches. N,N'-dimethyl(benzylsulfanyl)methanimidamide has been studied in silico for its ligand-binding properties, with computational models predicting its affinity for specific biological targets. This aligns with the broader industry focus on green chemistry and sustainable synthesis, where minimizing waste and optimizing yields are critical. Users often search for "eco-friendly synthesis of CAS 76016-77-8" or "N,N'-dimethyl(benzylsulfanyl)methanimidamide solubility," highlighting the need for practical data.

The physicochemical properties of N,N'-dimethyl(benzylsulfanyl)methanimidamide include moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, making it suitable for laboratory-scale reactions. Its stability under ambient conditions is another advantage, though storage recommendations often emphasize protection from moisture to prevent degradation. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its purity, a topic frequently queried by quality control professionals.

From a commercial perspective, suppliers of CAS No. 76016-77-8 cater to diverse markets, including contract research organizations (CROs) and academic institutions. Pricing and availability fluctuate based on production scales, with bulk procurement options gaining traction. Searches for "buy N,N'-dimethyl(benzylsulfanyl)methanimidamide" often lead to comparisons of technical-grade versus research-grade specifications, underscoring the importance of tailored solutions for end-users.

Looking ahead, the compound’s potential in personalized medicine and precision agriculture is under exploration. For instance, derivatives of N,N'-dimethyl(benzylsulfanyl)methanimidamide are being tested as biostimulants to enhance crop resilience under climate stress—a hot topic in 2024. Concurrently, its pharmacophore characteristics are being mapped to develop next-generation small-molecule therapeutics, addressing unmet medical needs.

In summary, N,N'-dimethyl(benzylsulfanyl)methanimidamide (CAS No. 76016-77-8) exemplifies the intersection of innovation and utility in modern chemistry. Its multifaceted applications, coupled with advancing research tools, position it as a compound of enduring interest. For those seeking deeper insights, resources on structure-activity relationships (SAR) and scalable synthesis protocols are increasingly available, bridging the gap between theory and practice.